Cas no 352655-61-9 ((r)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxypheny)

• Product Name: (r)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxypheny
• CAS No: 352655-61-9
• MF: C₇₄H₁₀₄O₆P₂
• MW: 1151.56000
• MDL: MFCD09265029
• CID: 920135
• PubChem ID: 329753359
• Update Time: 2024-11-08

(r)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxypheny Chemical and Physical Properties

Names and Identifiers

• (R)-3,5-t-Bu-4-MeO-MeOBIPHEP
• SL-A109-1
• (R)-(-)-2，2'-Bis[di(3，5-di-t-butyl-4-methoxyphenyl)phosphino]-6，6'-dimethoxy-1，1'-biphenyl
• (R)-(6,6'-dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphane)
• (R)-(6,6(2)-Dimethoxybiphenyl-2,2(2)-diyl)bis[bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine]
• (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine]
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxypheny
• SCHEMBL2365132
• JSSIQFXOSWLAGA-UHFFFAOYSA-N
• (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine], >=97%, optical purity ee: >=99%
• CPA65561
• dtbm-meobiphep
• MFCD09265029
• 1,1'-[(1S)-6,6'-Dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]phosphine
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine]
• 910134-30-4
• [2-[2-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphanyl-6-methoxyphenyl]-3-methoxyphenyl]-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphane
• (S)-(+)-2,2'-Bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%
• E81061
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine], >=97%, optical purity ee: >=99%
• {2'-[BIS(3,5-DI-TERT-BUTYL-4-METHOXYPHENYL)PHOSPHANYL]-6,6'-DIMETHOXY-[1,1'-BIPHENYL]-2-YL}BIS(3,5-DI-TERT-BUTYL-4-METHOXYPHENYL)PHOSPHANE
• 352655-61-9
• D94684
• (S)-(+)-2,2'-Bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl
• (r)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxypheny

• MDL： MFCD09265029
• Inchi： InChI=1S/C74H104O6P2/c1-67(2,3)49-37-45(38-50(63(49)77-27)68(4,5)6)81(46-39-51(69(7,8)9)64(78-28)52(40-46)70(10,11)12)59-35-31-33-57(75-25)61(59)62-58(76-26)34-32-36-60(62)82(47-41-53(71(13,14)15)65(79-29)54(42-47)72(16,17)18)48-43-55(73(19,20)21)66(80-30)56(44-48)74(22,23)24/h31-44H,1-30H3
• InChI Key： JSSIQFXOSWLAGA-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)P(C2=CC=CC(=C2C3=C(C=CC=C3P(C4=CC(=C(C(=C4)C(C)(C)C)OC)C(C)(C)C)C5=CC(=C(C(=C5)C(C)(C)C)OC)C(C)(C)C)OC)OC)C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C

Computed Properties

• Exact Mass: 1150.73000
• Monoisotopic Mass: 1150.73081503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 82
• Rotatable Bond Count: 21
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 22.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: Not available
• PSA: 82.56000
• LogP: 17.30160
• Solubility: Not available

(r)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butyl-4-methoxypheny Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3